Cas no 2034294-62-5 (N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide)

• Product Name: N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide
• CAS No: 2034294-62-5
• MF: C₁₇H₂₅FN₄O₄S
• MW: 400.468206167221
• CID: 5333454
• Update Time: 2025-05-21

N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-N2-(4-fluorobenzyl)oxalamide
• N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]-N'-[(4-fluorophenyl)methyl]oxamide
• N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide

• Inchi： 1S/C17H25FN4O4S/c1-21(2)27(25,26)22-9-7-14(8-10-22)12-20-17(24)16(23)19-11-13-3-5-15(18)6-4-13/h3-6,14H,7-12H2,1-2H3,(H,19,23)(H,20,24)
• InChI Key： BVKWVTSWDRZUIP-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCC(CNC(C(NCC2C=CC(=CC=2)F)=O)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 607
• XLogP3: 0.8
• Topological Polar Surface Area: 107

Additional information on N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide

Comprehensive Overview of N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide (CAS No. 2034294-62-5)

N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide (CAS No. 2034294-62-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and fluorophenyl moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a dimethylsulfamoyl group with an ethanediamide backbone, offering versatile reactivity and binding properties.

The compound's CAS number 2034294-62-5 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its long chemical name reflects the intricate arrangement of functional groups, including the 4-fluorophenyl ring and the piperidin-4-ylmethyl segment. These features make it a valuable candidate for studies targeting enzyme inhibition, receptor modulation, and other biochemical interactions. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such compounds, as they can be virtually screened for optimal bioactivity.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide?" Preliminary studies suggest its relevance in central nervous system (CNS) disorders and inflammatory conditions, owing to its ability to interact with specific biological targets. Additionally, its fluorinated aromatic component is a common feature in many FDA-approved drugs, enhancing its appeal for medicinal chemistry projects.

From a synthetic chemistry perspective, the compound's ethanediamide linker provides a flexible scaffold for further derivatization. This adaptability aligns with the growing demand for structure-activity relationship (SAR) studies, where minor modifications can lead to significant changes in pharmacological profiles. The inclusion of a dimethylsulfamoyl group also introduces potential metabolic stability benefits, a hot topic in modern drug optimization strategies.

Another frequently asked question is: "How does the piperidine moiety in CAS 2034294-62-5 influence its bioavailability?" The piperidine ring is known to improve membrane permeability and oral absorption, making it a favored structural element in pharmaceutical compounds. Combined with the 4-fluorophenyl group, which often enhances binding affinity, this compound exhibits a balanced profile for further preclinical evaluation.

In the context of green chemistry and sustainable synthesis, researchers are also investigating eco-friendly routes to produce N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[(4-fluorophenyl)methyl]ethanediamide. This aligns with global efforts to reduce environmental impact while maintaining high-yield and high-purity outcomes. The compound's CAS registry ensures transparency and safety in its handling and application.

As the scientific community continues to explore novel chemical entities, CAS 2034294-62-5 stands out for its multifunctional design and broad applicability. Whether in academic research or industrial R&D, this compound exemplifies the intersection of innovation and practical utility. Future studies may uncover even more promising avenues, particularly in personalized medicine and targeted therapies.